N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-(ethylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-ethylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H22N4O3S2/c1-2-26(23,24)21-10-8-14(9-11-21)16(22)18-17-20-19-15(25-17)12-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3,(H,18,20,22)
• InChI Key: YLHGLISZBWALPR-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NC2=NN=C(S2)CC3=CC=CC=C3
• Molecular Formula: C17H22N4O3S2
• Molecular Weight: 394.5 g/mol

Description

N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-(ethylsulfonyl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-(ethylsulfonyl)-4-piperidinecarboxamide has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. In biochemistry, it has been used as a tool to study the function of various enzymes and proteins. In pharmacology, it has been studied for its effects on various physiological processes, including inflammation, oxidative stress, and apoptosis.

Mechanism of Action

The mechanism of action of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-(ethylsulfonyl)-4-piperidinecarboxamide is not fully understood. However, it has been shown to modulate various signaling pathways, including the PI3K/Akt/mTOR and MAPK/ERK pathways. It has also been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to reduce inflammation and oxidative stress in various disease models. Additionally, it has been shown to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-(ethylsulfonyl)-4-piperidinecarboxamide in lab experiments include its high purity and stability, as well as its ability to modulate various signaling pathways and enzymes. However, its limitations include its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-(ethylsulfonyl)-4-piperidinecarboxamide. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. Another direction is to study its effects on other physiological processes and signaling pathways. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties are also important future directions.

Synthesis Methods

The synthesis of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-(ethylsulfonyl)-4-piperidinecarboxamide involves the reaction of 5-benzyl-1,3,4-thiadiazol-2-amine with ethylsulfonyl chloride in the presence of triethylamine. The resulting product is then reacted with piperidine-4-carboxylic acid to form the final compound. The synthesis method has been optimized to ensure high yields and purity of the compound.